Cas no 1497889-90-3 (2-(4-amino-1-ethyl-3-methyl-1H-pyrazol-5-yl)oxyethan-1-ol)

• Product Name: 2-(4-amino-1-ethyl-3-methyl-1H-pyrazol-5-yl)oxyethan-1-ol
• CAS No: 1497889-90-3
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 6245713
• PubChem ID: 66012886
• Update Time: 2025-06-24

2-(4-amino-1-ethyl-3-methyl-1H-pyrazol-5-yl)oxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1-ethyl-3-methyl-1H-pyrazol-5-yl)oxyethan-1-ol
• 2-((4-Amino-1-ethyl-3-methyl-1h-pyrazol-5-yl)oxy)ethan-1-ol
• 1497889-90-3
• EN300-1295156
• CS-0355594
• AKOS015355034
• 2-[(4-amino-1-ethyl-3-methyl-1H-pyrazol-5-yl)oxy]ethan-1-ol

• Inchi： 1S/C8H15N3O2/c1-3-11-8(13-5-4-12)7(9)6(2)10-11/h12H,3-5,9H2,1-2H3
• InChI Key： HVNUYNGGHPVONS-UHFFFAOYSA-N
• SMILES： O(CCO)C1=C(C(C)=NN1CC)N

Computed Properties

• Exact Mass: 185.116426730g/mol
• Monoisotopic Mass: 185.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 73.3Ų

Additional information on 2-(4-amino-1-ethyl-3-methyl-1H-pyrazol-5-yl)oxyethan-1-ol

Introduction to 2-(4-amino-1-ethyl-3-methyl-1H-pyrazol-5-yl)oxyethan-1-ol (CAS No. 1497889-90-3)

2-(4-amino-1-ethyl-3-methyl-1H-pyrazol-5-yl)oxyethan-1-ol, with the CAS number 1497889-90-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties. The unique structure of 2-(4-amino-1-ethyl-3-methyl-1H-pyrazol-5-yl)oxyethan-1-ol makes it a promising candidate for further research and development in drug discovery.

The chemical structure of 2-(4-amino-1-ethyl-3-methyl-1H-pyrazol-5-yl)oxyethan-1-ol consists of a pyrazole ring substituted with an amino group, an ethyl group, and a methyl group, along with an ether linkage to an ethanol moiety. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The hydroxyl group on the ethanol moiety can form hydrogen bonds, enhancing the compound's solubility and bioavailability. The amino and alkyl substituents on the pyrazole ring contribute to its binding affinity to various biological targets.

Recent studies have explored the pharmacological properties of 2-(4-amino-1-ethyl-3-methyl-1H-pyrazol-5-yl)oxyethan-1-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human peripheral blood mononuclear cells (PBMCs). This inhibition is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK pathways.

In addition to its anti-inflammatory properties, 2-(4-amino-1-ethyl-3-methyl-1H-pyrazol-5-yloxy)ethanol has been investigated for its anticonvulsant activity. Preclinical studies using rodent models have demonstrated that this compound can effectively reduce seizure frequency and duration in models of epilepsy. The mechanism underlying its anticonvulsant effects is not yet fully understood but may involve modulation of GABAergic and glutamatergic neurotransmission.

The anticancer potential of 2-(4-amino-1-Ethyl)-3-methylpyrazole-5-yloxy)ethanol has also been a focus of recent research. In vitro assays have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The anticancer activity is thought to be mediated through the induction of oxidative stress and the activation of caspase-dependent apoptotic pathways.

To further validate these findings, several clinical trials are currently underway to assess the safety and efficacy of 2-(4-amino)-1-Ethyl)-3-methylpyrazole-5-yloxy)ethanol in human subjects. These trials are designed to evaluate the compound's pharmacokinetic profile, dose-response relationships, and potential side effects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported.

In conclusion, 2-(4-amino)-1-Ethyl)-3-methylpyrazole-5-yloxy)ethanol (CAS No. 1497889-90-3) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further preclinical and clinical investigation. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties for eventual clinical use.